1-Eicosanol
1-Eicosanol
, also known as 1-eicosanol or arachidic alcohol, belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as saliva and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is also a parent compound for other transformation products, including but not limited to, arachidyl oleate, 18-methylicosan-1-ol, and arachidyl palmitate.
Icosan-1-ol is a fatty alcohol consisting of a hydroxy function at C-1 of an unbranched saturated chain of 20 carbon atoms. It is a long-chain primary fatty alcohol and a fatty alcohol 20:0.
Icosan-1-ol is a fatty alcohol consisting of a hydroxy function at C-1 of an unbranched saturated chain of 20 carbon atoms. It is a long-chain primary fatty alcohol and a fatty alcohol 20:0.
Brand Name:
Vulcanchem
CAS No.:
629-96-9
VCID:
VC0047690
InChI:
InChI=1S/C20H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h21H,2-20H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCCCCO
Molecular Formula:
C20H42O
Molecular Weight:
298.5 g/mol
1-Eicosanol
CAS No.: 629-96-9
Reference Standards
VCID: VC0047690
Molecular Formula: C20H42O
Molecular Weight: 298.5 g/mol
| CAS No. | 629-96-9 |
|---|---|
| Product Name | 1-Eicosanol |
| Molecular Formula | C20H42O |
| Molecular Weight | 298.5 g/mol |
| IUPAC Name | icosan-1-ol |
| Standard InChI | InChI=1S/C20H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h21H,2-20H2,1H3 |
| Standard InChIKey | BTFJIXJJCSYFAL-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCO |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCO |
| Boiling Point | 372.0 °C 309 °C at 750 mm Hg; 222 °C at 3 mm Hg |
| Colorform | White, wax-like solid WAX FROM ALC AND CRYSTALS FROM CHLOROFORM |
| Density | 0.8405 at 20 °C/4 °C |
| Melting Point | 66.1 °C 66.1°C |
| Physical Description | Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals, OtherSolid Solid |
| Description | , also known as 1-eicosanol or arachidic alcohol, belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as saliva and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is also a parent compound for other transformation products, including but not limited to, arachidyl oleate, 18-methylicosan-1-ol, and arachidyl palmitate. Icosan-1-ol is a fatty alcohol consisting of a hydroxy function at C-1 of an unbranched saturated chain of 20 carbon atoms. It is a long-chain primary fatty alcohol and a fatty alcohol 20:0. |
| Solubility | Very soluble in acetone; soluble in petroleum ether; slightly soluble in ethanol, chloroform Soluble in hot benzene In water, 1.5X10-3 mg/L at 25 °C (est) |
| Synonyms | Eicosanol; Arachic Alcohol; Arachidic Alcohol; Arachidyl Alcohol; Eicosyl Alcohol; Hainol 20SS; NSC 120887; Nacol C 20; n-1-Eicosanol; n-Eicosanol |
| Vapor Pressure | 4.52e-08 mmHg 4.5X10-8 mm Hg at 25 °C (est) |
| PubChem Compound | 12404 |
| Last Modified | Nov 11 2021 |
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